Cas no 21382-82-1 (2-(triphenyl-phosphanylidene)-propionic acid ethyl ester)
2-(Triphenylphosphanylidene)-propionic acid ethyl ester is a versatile Wittig reagent widely used in organic synthesis for the formation of carbon-carbon double bonds. This phosphorane derivative facilitates the efficient conversion of aldehydes and ketones into α,β-unsaturated esters via the Wittig reaction, offering high selectivity and yield. Its stable ylide structure ensures reliable performance under mild conditions, making it suitable for complex molecule construction. The ethyl ester moiety enhances solubility in common organic solvents, simplifying reaction workup. This reagent is particularly valuable in pharmaceutical and fine chemical synthesis, where precise olefination is required. Its consistent reactivity and compatibility with diverse functional groups underscore its utility in advanced synthetic applications.
21382-82-1 structure
Product name:2-(triphenyl-phosphanylidene)-propionic acid ethyl ester
CAS No:21382-82-1
MF:C23H23O2P
MW:362.401287317276
MDL:MFCD00009160
CID:1404792
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-(triphenyl-phosphanylidene)-propionic acid ethyl ester
- triphenyl(1-[ethoxycarbonyl]ethylidene)phosphorane
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- MDL： MFCD00009160
Computed Properties
- Exact Mass: 362.14369
Experimental Properties
- PSA: 26.3
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D626751-25g |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester |
21382-82-1 | 97% | 25g |
$315 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59445-25g |
triphenyl(1-[ethoxycarbonyl]ethylidene)phosphorane |
21382-82-1 | 97% | 25g |
¥1088.0 | 2023-09-05 | |
| Aaron | AR00BHYA-25g |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester |
21382-82-1 | 97% | 25g |
$202.00 | 2025-02-10 | |
| A2B Chem LLC | AF35382-25g |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester |
21382-82-1 | 97% | 25g |
$1026.00 | 2024-04-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T303037-25g |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester |
21382-82-1 | 97% | 25g |
¥1233.90 | 2023-08-31 | |
| Aaron | AR00BHYA-5g |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester |
21382-82-1 | 97% | 5g |
$65.00 | 2025-02-10 | |
| 1PlusChem | 1P00BHPY-1g |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester |
21382-82-1 | 97% | 1g |
$40.00 | 2023-12-19 | |
| 1PlusChem | 1P00BHPY-25g |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester |
21382-82-1 | 97% | 25g |
$200.00 | 2023-12-19 | |
| A2B Chem LLC | AF35382-1g |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester |
21382-82-1 | 97% | 1g |
$32.00 | 2024-01-01 | |
| Aaron | AR00BHYA-1g |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester |
21382-82-1 | 97% | 1g |
$26.00 | 2025-02-10 |
2-(triphenyl-phosphanylidene)-propionic acid ethyl ester Related Literature
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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Guo Jiang,Jian Feng,Mengdi Zhang,Shuidong Zhang,Hanxiong Huang RSC Adv., 2016,6, 107547-107555
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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